3-Amino-3-(3-bromo(2-thienyl))propanoic acid
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Description
3-Amino-3-(3-bromo(2-thienyl))propanoic acid (CAS 773123-16-3) is a halogenated non-proteinogenic amino acid featuring a β-amino acid backbone substituted with a 3-bromo-2-thienyl group. The thiophene ring, a sulfur-containing aromatic heterocycle, contributes to its unique electronic properties, while the bromine atom introduces steric bulk and enhances electrophilic reactivity. This compound is primarily utilized in pharmaceutical research and organic synthesis, with two commercial suppliers listed . Its structural complexity and functional groups make it a candidate for studying substituent effects on bioactivity and physicochemical properties.
Properties
Molecular Formula |
C7H8BrNO2S |
|---|---|
Molecular Weight |
250.12 g/mol |
IUPAC Name |
3-amino-3-(3-bromothiophen-2-yl)propanoic acid |
InChI |
InChI=1S/C7H8BrNO2S/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H,10,11) |
InChI Key |
FWCMBXHTVPDSKC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSC(=C1Br)C(CC(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of bromine and a suitable solvent to brominate the thienyl ring, followed by the reaction with an amino acid derivative under controlled conditions .
Industrial Production Methods
Industrial production methods for this compound are not widely documented, as it is primarily used for research purposes. the synthesis generally follows similar routes as those used in laboratory settings, with optimizations for scale and efficiency.
Chemical Reactions Analysis
Types of Reactions
3-Amino-3-(3-bromo(2-thienyl))propanoic acid undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The thienyl ring can undergo oxidation or reduction under specific conditions.
Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols.
Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.
Coupling Reactions: Palladium catalysts and boron reagents are used in Suzuki-Miyaura coupling.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted thienyl derivatives, while coupling reactions can produce complex biaryl compounds.
Scientific Research Applications
3-Amino-3-(3-bromo(2-thienyl))propanoic acid has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential interactions with biological molecules and pathways.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the synthesis of specialized materials and compounds for various industrial applications.
Mechanism of Action
The mechanism of action of 3-Amino-3-(3-bromo(2-thienyl))propanoic acid involves its interaction with specific molecular targets and pathways. The amino group and the thienyl ring play crucial roles in its reactivity and interactions. The compound can act as a ligand, binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Structural Analogs with Halogen/Substituent Variations
Compounds sharing the β-amino acid core but differing in substituents on the aromatic ring are critical for understanding structure-activity relationships.
Key Insights :
- Aromatic Rings : Thiophene’s sulfur atom enhances electron-richness compared to phenyl, influencing binding to metal ions or biological targets.
- Electronic Effects : Nitro groups (e.g., in 3-nitrophenyl derivatives) introduce strong electron-withdrawing properties, which may stabilize negative charges or participate in hydrogen bonding.
Positional Isomers and Heterocyclic Variants
Positional isomerism and heterocycle variations significantly impact molecular interactions.
Key Insights :
- Positional Isomerism : Substitution at the 2- vs. 3-position on thiophene alters steric and electronic environments, affecting receptor binding.
- Heterocycle Differences : Pyrimidine and furan rings introduce nitrogen or oxygen atoms, modifying solubility and hydrogen-bonding capacity.
Biological Activity
3-Amino-3-(3-bromo(2-thienyl))propanoic acid, with the CAS number 1269837-15-1, is a compound that has garnered attention for its potential biological activities. This compound features a propanoic acid backbone, an amino group, and a bromothiophene moiety, which contribute to its unique properties and applications in medicinal chemistry. This article delves into its biological activity, including receptor interactions, potential therapeutic uses, and comparative analysis with structurally similar compounds.
Chemical Structure and Properties
The molecular formula of 3-Amino-3-(3-bromo(2-thienyl))propanoic acid is C9H10BrNO2, with a molecular weight of 250.11 g/mol. Its structure can be represented as follows:
Biological Activity Overview
Preliminary studies indicate that 3-Amino-3-(3-bromo(2-thienyl))propanoic acid exhibits various biological activities, particularly as a potential antagonist at certain receptors or enzymes. The compound's structural similarity to other biologically active compounds suggests its utility in drug development, especially for neurological disorders and anti-inflammatory applications.
Antagonistic Properties
Research highlights the compound's potential interaction with neurotransmitter receptors, which may be relevant for treating conditions such as depression and anxiety disorders. The binding affinity studies are crucial for understanding the mechanism of action and therapeutic potential of this compound.
Comparative Analysis with Similar Compounds
A comparative analysis of structurally similar compounds reveals significant insights into the unique properties of 3-Amino-3-(3-bromo(2-thienyl))propanoic acid:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 3-Amino-3-(2-thienyl)propanoic acid | C7H9NO2S | Lacks bromine substitution |
| (2S)-2-Amino-3-(4-bromo(2-thienyl))propanoic acid | C9H10BrNO2 | Different position of bromine substitution |
| 3-Amino-3-(3-chloro(2-thienyl))propanoic acid | C9H10ClNO2 | Chlorine instead of bromine |
The presence of the brominated thiophene structure in 3-Amino-3-(3-bromo(2-thienyl))propanoic acid may confer distinct pharmacological properties compared to its analogs.
Case Studies and Research Findings
Recent studies have focused on the synthesis and biological evaluation of novel derivatives related to this compound. For instance:
- Antioxidant Activity : Research employing the ABTS assay has indicated that compounds derived from similar scaffolds exhibit variable antioxidant activities. Although specific data for 3-Amino-3-(3-bromo(2-thienyl))propanoic acid is limited, related compounds showed promising results with antioxidant effects ranging from 0.40% to 7.66% .
- Antimicrobial Potential : The introduction of bromine in related compounds has been suggested to enhance antimicrobial efficacy. In comparative assessments, certain derivatives demonstrated significant antibacterial activity against various pathogens .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
